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Compound of Interest

Compound Name: 6-Ethoxychelerythrine

Cat. No.: B15356935

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Ethoxychelerythrine is a benzophenanthridine alkaloid that has demonstrated significant
biological activity. As a derivative of chelerythrine, a known inhibitor of Protein Kinase C (PKC)
and an inducer of apoptosis, 6-Ethoxychelerythrine is a compound of interest for high-
throughput screening (HTS) campaigns aimed at discovering novel therapeutic agents. These
application notes provide an overview of its known activities and detailed protocols for its use in
HTS assays, focusing on its antimicrobial properties and potential as a modulator of key
cellular signaling pathways.

Chemical Information

Property Value

1,2-Dimethoxy-12-methyl-6-ethoxy-[1]

UPAC Name [2]benzodioxolo[5,6-c]phenanthridin-12-ium
Molecular Formula C23H23NO5

Molecular Weight 393.44 g/mol

CAS Number 79559-55-0
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Known Biological Activities and Quantitative Data

Research has primarily focused on the antimicrobial and antimalarial activities of 6-
Ethoxychelerythrine. The following table summarizes the available quantitative data.

Organism Assay Type Activity Reference
_ _ Antifungal .
Aspergillus fumigatus o Strong Activity [1]
Susceptibility

Methicillin-resistant ] )
Antibacterial o
Staphylococcus Strong Activity [1]

Susceptibility
aureus (MRSA)

Plasmodium ] ) o
] Antimalarial Assay Weak Activity [1]
falciparum

High-Throughput Screening Protocols

Given the known activities of 6-Ethoxychelerythrine and its parent compound, the following
HTS protocols are recommended for screening and characterizing its biological effects.

Antimicrobial Susceptibility HTS Protocol

This protocol is designed to screen for antimicrobial activity in a high-throughput format using a
broth microdilution method.

Objective: To determine the minimum inhibitory concentration (MIC) of 6-Ethoxychelerythrine
against various microbial strains.

Materials:

96-well or 384-well clear, flat-bottom microplates

Bacterial or fungal cultures in logarithmic growth phase

Appropriate growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

Resazurin sodium salt solution (viability indicator)

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b15356935?utm_src=pdf-body
https://www.benchchem.com/product/b15356935?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21341176/
https://pubmed.ncbi.nlm.nih.gov/21341176/
https://pubmed.ncbi.nlm.nih.gov/21341176/
https://www.benchchem.com/product/b15356935?utm_src=pdf-body
https://www.benchchem.com/product/b15356935?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15356935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Multichannel pipettes and automated liquid handling system
» Plate reader capable of measuring absorbance or fluorescence
Procedure:

o Compound Preparation: Prepare a stock solution of 6-Ethoxychelerythrine in a suitable
solvent (e.g., DMSO). Create a serial dilution series of the compound directly in the
microplates using an automated liquid handler.

e Inoculum Preparation: Dilute the microbial culture in the appropriate growth medium to
achieve a final concentration of approximately 5 x 10"5 CFU/mL for bacteria or 0.5 x 10”3 to
2.5 x 10”3 CFU/mL for fungi.

 Inoculation: Add the prepared inoculum to each well of the microplate containing the diluted
compound. Include positive controls (microbes in medium without compound) and negative
controls (medium only).

 Incubation: Incubate the plates at the optimal temperature and duration for the specific
microbe (e.g., 37°C for 18-24 hours for bacteria, 35°C for 24-48 hours for fungi).

 Viability Assessment: Add Resazurin solution to each well and incubate for an additional 2-4
hours.

» Data Acquisition: Measure fluorescence (Ex/Em: 560/590 nm) or absorbance (600 nm) using
a plate reader. A decrease in signal compared to the positive control indicates inhibition of
microbial growth.

o Data Analysis: Determine the MIC, which is the lowest concentration of the compound that
inhibits visible growth.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b15356935?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15356935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Preparation

Inoculum Preparation Assay Analysis

> Inoculation of MicroplateanubationHAdd Viability Indicator)—b(Read PlateHData Analysis (MIC Determination))

Compound Dilution

Preparation Assay Analysis

(Compound DispenslngHAdd PKC Enzyme & SubstraleHInltlale with ATP)—b(Incubanon)—b(Add Detection ReagenHRead LumlnescenceHData Analysis (IC50 Determlnaﬂon))
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Preparation Assay Analysis

(Cell SeedingHCompound TreatmenHAdd Apoptosis & Nuclear StainsHHigh-Conlent Imaging)—b(lmage AnalysisHData Analysis (EC50 Determination))
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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